Cas no 479638-63-6 (1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI))

• Product Name: 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
• CAS No: 479638-63-6
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 931645
• PubChem ID: 22934875
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
• DB-279551
• 1-ethyl-5-fluoro-3-trifluoromethyl-1H-pyrazole-4-carboaldehyde
• 1-Ethyl-5-fluoro-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1-ethyl-5-fluoro-3-(trifluoromethyl)-
• SCHEMBL939127
• 479638-63-6

• Inchi： 1S/C7H6F4N2O/c1-2-13-6(8)4(3-14)5(12-13)7(9,10)11/h3H,2H2,1H3
• InChI Key： JPVSBCQANDNLER-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C(C(F)(F)F)=NN1CC

Computed Properties

• Exact Mass: 210.042
• Monoisotopic Mass: 210.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.3